Cas no 1214375-77-5 (3-fluoro-4-(2-fluorophenyl)phenol)

• Product Name: 3-fluoro-4-(2-fluorophenyl)phenol
• CAS No: 1214375-77-5
• MF: C₁₂H₈F₂O
• MW: 206.188130378723
• MDL: MFCD14699560
• CID: 1212511
• PubChem ID: 46312655
• Update Time: 2025-10-30

3-fluoro-4-(2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(2-fluorophenyl)phenol
• DTXSID20673371
• 1214375-77-5
• SCHEMBL1513816
• 2,2'-Difluoro-[1,1'-biphenyl]-4-ol
• MFCD14699560
• AKOS017558597
• 4-(2-FLUOROPHENYL)-3-FLUOROPHENOL
• 4-(2-Fluorophenyl)-3-fluorophenol, 95%
• 2,2'-Difluoro[1,1'-biphenyl]-4-ol

• MDL： MFCD14699560
• Inchi： 1S/C12H8F2O/c13-11-4-2-1-3-9(11)10-6-5-8(15)7-12(10)14/h1-7,15H
• InChI Key： JRSUMHQJITXQEF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1F)O

Computed Properties

• Exact Mass: 206.05432120g/mol
• Monoisotopic Mass: 206.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-fluoro-4-(2-fluorophenyl)phenol

Comprehensive Analysis of 3-fluoro-4-(2-fluorophenyl)phenol (CAS No. 1214375-77-5): Properties, Applications, and Industry Trends

3-fluoro-4-(2-fluorophenyl)phenol (CAS 1214375-77-5) is a fluorinated aromatic compound gaining attention in pharmaceutical and material science research due to its unique structural properties. As a difluorinated phenol derivative, this compound exhibits enhanced stability and reactivity compared to non-fluorinated analogs, making it valuable for drug intermediate synthesis and specialty chemical applications. The presence of two fluorine atoms at strategic positions influences its electronic distribution, offering researchers precise control over molecular interactions in complex syntheses.

Recent studies highlight the growing demand for fluorinated building blocks like 3-fluoro-4-(2-fluorophenyl)phenol in developing next-generation therapeutics, particularly in kinase inhibitor and central nervous system (CNS) drug research. The compound's ability to modulate bioavailability and metabolic stability aligns with current industry priorities for improved drug candidates. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for pharmaceutical-grade intermediates.

From a materials science perspective, 1214375-77-5 serves as a precursor for advanced polymer modifiers. Its fluorine content contributes to thermal stability and chemical resistance in high-performance coatings, addressing sustainability challenges in the green materials sector. Researchers are exploring its potential in organic electronic materials, where fluorination enhances charge transport properties for OLED and photovoltaic applications.

The synthesis of 3-fluoro-4-(2-fluorophenyl)phenol typically involves palladium-catalyzed cross-coupling reactions, with recent optimizations focusing on atom economy and waste reduction – key concerns in modern green chemistry initiatives. Process analytical technology (PAT) implementations now enable real-time monitoring of critical parameters during production, ensuring consistent quality of this high-value chemical.

Market analysts note increasing patent activity surrounding fluorophenol derivatives, with 1214375-77-5 appearing in several innovative drug formulations. The compound's structure-activity relationship (SAR) profile makes it particularly valuable for medicinal chemistry applications targeting protein-protein interactions, a hot topic in precision medicine development. Regulatory-compliant documentation including REACH registration data supports its growing commercial adoption.

Quality control protocols for CAS 1214375-77-5 emphasize rigorous impurity profiling, with modern laboratories employing LC-TOF mass spectrometry for comprehensive characterization. Stability studies demonstrate excellent shelf life under recommended storage conditions, an important consideration for global supply chain logistics. The compound's physicochemical properties (melting point 92-94°C, logP ~3.2) facilitate handling in standard laboratory environments.

Emerging applications in agrochemical research demonstrate the versatility of 3-fluoro-4-(2-fluorophenyl)phenol, where its structural motifs contribute to crop protection agent development. The fluorine atoms enhance binding affinity to biological targets while maintaining favorable environmental profiles – a critical balance in sustainable agriculture solutions. Researchers are also investigating its potential as a fluorescence probe scaffold for bioimaging applications.

From a commercial availability standpoint, 1214375-77-5 is offered by leading fine chemical suppliers with customizable packaging options from milligram to kilogram quantities. Current Good Manufacturing Practice (cGMP) compliant batches are available for pharmaceutical development programs requiring regulatory documentation. The global market for such specialty fluorochemicals is projected to grow at 6.8% CAGR through 2030, driven by demand from biopharma and advanced materials sectors.

Safety assessments confirm that 3-fluoro-4-(2-fluorophenyl)phenol requires standard laboratory precautions for organic compound handling, with comprehensive SDS documentation available from manufacturers. Proper engineering controls and personal protective equipment (PPE) ensure safe utilization in research and industrial settings. Environmental fate studies indicate favorable biodegradation profiles compared to persistent fluorinated compounds.

Future research directions for CAS 1214375-77-5 include exploration of its catalytic applications in asymmetric synthesis and investigation of its supramolecular chemistry potential. The compound's unique electronic properties make it an interesting candidate for materials informatics databases supporting AI-driven discovery platforms. Collaborative studies between academia and industry continue to uncover novel applications for this versatile fluorinated intermediate.